2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-[(1E,3E)-penta-1,3-dienyl]-3,1-benzoxazin-4-one
• InChI: InChI=1S/C13H11NO2/c1-2-3-4-9-12-14-11-8-6-5-7-10(11)13(15)16-12/h2-9H,1H3/b3-2+,9-4+
• InChI Key: OOVGAFUXAXBNKE-DSXPNFDZSA-N
• Canonical SMILES: CC=CC=CC1=NC2=CC=CC=C2C(=O)O1
• Isomeric SMILES: C/C=C/C=C/C1=NC2=CC=CC=C2C(=O)O1
• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol

Description

2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one, also known as DIMBOA, is a naturally occurring compound found in several plant species. It belongs to the class of benzoxazinoids, which are secondary metabolites synthesized by plants to protect themselves against herbivores and pathogens. DIMBOA has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one is not fully understood. However, it is believed to exert its biological activities through various pathways, including the modulation of oxidative stress and inflammation. 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has also been shown to interact with several cellular targets, including enzymes and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects:
2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has also been shown to have neuroprotective effects, protect against oxidative stress, and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one in lab experiments is its natural origin, which makes it a more sustainable and environmentally friendly source of the compound. 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for research on 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one. One potential area of research is the development of new drugs and therapies based on the compound's biological activities. Another area of research is the investigation of the molecular mechanisms underlying the compound's effects on cellular targets. Additionally, the potential applications of 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one in agriculture and food industries are also worth exploring.

Scientific Research Applications

2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has been extensively studied for its potential applications in scientific research. It has been shown to possess various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has also been reported to have antimicrobial and antifungal activities. These properties make it a promising candidate for the development of new drugs and therapies.